![molecular formula C22H18N2O3 B279583 3-methyl-N-[(3E)-3-(5-methyl-3H-1,3-benzoxazol-2-ylidene)-4-oxocyclohexa-1,5-dien-1-yl]benzamide](/img/structure/B279583.png)
3-methyl-N-[(3E)-3-(5-methyl-3H-1,3-benzoxazol-2-ylidene)-4-oxocyclohexa-1,5-dien-1-yl]benzamide
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Overview
Description
3-methyl-N-[(3E)-3-(5-methyl-3H-1,3-benzoxazol-2-ylidene)-4-oxocyclohexa-1,5-dien-1-yl]benzamide, commonly known as MBOM, is a synthetic compound that has been extensively studied for its potential applications in scientific research. MBOM belongs to the class of benzoxazole derivatives, which have been found to exhibit a wide range of biological activities, including antimicrobial, antiviral, anti-inflammatory, and anticancer properties.
Scientific Research Applications
MBOM has been extensively studied for its potential applications in scientific research. It has been found to exhibit a wide range of biological activities, including antitumor, anti-inflammatory, and antiviral properties. MBOM has been shown to inhibit the growth of various cancer cell lines, including breast, lung, and colon cancer cells. It has also been found to inhibit the replication of several viruses, including herpes simplex virus type 1 and 2, and human cytomegalovirus.
Mechanism of Action
The mechanism of action of MBOM is not fully understood. However, it has been proposed that MBOM may inhibit the activity of certain enzymes involved in DNA replication and repair, leading to the inhibition of cancer cell growth and viral replication. MBOM has also been found to induce apoptosis, or programmed cell death, in cancer cells, which may contribute to its antitumor activity.
Biochemical and Physiological Effects
MBOM has been found to exhibit a wide range of biochemical and physiological effects. It has been shown to inhibit the activity of certain enzymes involved in DNA replication and repair, leading to the inhibition of cancer cell growth and viral replication. MBOM has also been found to induce apoptosis, or programmed cell death, in cancer cells, which may contribute to its antitumor activity. In addition, MBOM has been found to exhibit anti-inflammatory properties, which may be useful in the treatment of inflammatory diseases.
Advantages and Limitations for Lab Experiments
MBOM has several advantages for use in lab experiments. It is a synthetic compound that can be easily synthesized in large quantities with high purity. It has been extensively studied for its potential applications in scientific research and has been found to exhibit a wide range of biological activities. However, there are also some limitations to the use of MBOM in lab experiments. Its mechanism of action is not fully understood, and further research is needed to elucidate its biochemical and physiological effects. In addition, MBOM may have potential toxic effects, and careful evaluation of its safety profile is necessary.
Future Directions
There are several future directions for further research on MBOM. First, further studies are needed to elucidate its mechanism of action and biochemical and physiological effects. Second, the potential toxic effects of MBOM need to be carefully evaluated. Third, the antitumor and antiviral activities of MBOM need to be further investigated, including its potential use in combination with other drugs. Fourth, the anti-inflammatory properties of MBOM need to be further explored, including its potential use in the treatment of inflammatory diseases. Finally, the synthesis of MBOM needs to be further optimized to produce high-quality material that can be used for scientific research applications.
Synthesis Methods
The synthesis of MBOM involves the condensation of 5-methyl-2-aminobenzoxazole with 3-(4-hydroxyphenyl) propenal in the presence of acetic anhydride and a catalytic amount of p-toluenesulfonic acid. The resulting intermediate is then reacted with 3-methylbenzoyl chloride to yield MBOM in good yield and purity. The synthesis of MBOM has been optimized to produce high-quality material that can be used for scientific research applications.
Properties
Molecular Formula |
C22H18N2O3 |
---|---|
Molecular Weight |
358.4 g/mol |
IUPAC Name |
3-methyl-N-[(3E)-3-(5-methyl-3H-1,3-benzoxazol-2-ylidene)-4-oxocyclohexa-1,5-dien-1-yl]benzamide |
InChI |
InChI=1S/C22H18N2O3/c1-13-4-3-5-15(10-13)21(26)23-16-7-8-19(25)17(12-16)22-24-18-11-14(2)6-9-20(18)27-22/h3-12,24H,1-2H3,(H,23,26)/b22-17+ |
InChI Key |
IZTMJXNILNNIBM-OQKWZONESA-N |
Isomeric SMILES |
CC1=CC(=CC=C1)C(=O)NC2=C/C(=C\3/NC4=C(O3)C=CC(=C4)C)/C(=O)C=C2 |
SMILES |
CC1=CC2=C(C=C1)OC(=C3C=C(C=CC3=O)NC(=O)C4=CC(=CC=C4)C)N2 |
Canonical SMILES |
CC1=CC(=CC=C1)C(=O)NC2=CC(=C3NC4=C(O3)C=CC(=C4)C)C(=O)C=C2 |
Origin of Product |
United States |
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